N-[(4-methyl-1,2,4-triazol-3-yl)methyl]-4-phenoxypyridine-2-carboxamide

• IUPAC Name: N-[(4-methyl-1,2,4-triazol-3-yl)methyl]-4-phenoxypyridine-2-carboxamide
• InChI: InChI=1S/C16H15N5O2/c1-21-11-19-20-15(21)10-18-16(22)14-9-13(7-8-17-14)23-12-5-3-2-4-6-12/h2-9,11H,10H2,1H3,(H,18,22)
• InChI Key: RJONKBJVNFQILI-UHFFFAOYSA-N
• Canonical SMILES: CN1C=NN=C1CNC(=O)C2=NC=CC(=C2)OC3=CC=CC=C3
• Molecular Formula: C16H15N5O2
• Molecular Weight: 309.32 g/mol

Description

N-[(4-methyl-1,2,4-triazol-3-yl)methyl]-4-phenoxypyridine-2-carboxamide is a chemical compound that has gained significant attention in the field of scientific research due to its potential therapeutic applications. This compound is a member of the triazole family of compounds and is known for its unique chemical properties that make it an attractive candidate for drug development.

Mechanism of Action

The mechanism of action of N-[(4-methyl-1,2,4-triazol-3-yl)methyl]-4-phenoxypyridine-2-carboxamide is not yet fully understood. However, it is believed to work by inhibiting the synthesis of bacterial cell walls, which leads to cell death.
Biochemical and Physiological Effects:
N-[(4-methyl-1,2,4-triazol-3-yl)methyl]-4-phenoxypyridine-2-carboxamide has been shown to have a range of biochemical and physiological effects. In addition to its antimicrobial activity, this compound has also been shown to exhibit anti-inflammatory and antioxidant properties, making it a potentially useful therapeutic agent for a range of conditions.

Advantages and Limitations for Lab Experiments

One of the main advantages of N-[(4-methyl-1,2,4-triazol-3-yl)methyl]-4-phenoxypyridine-2-carboxamide is its broad-spectrum antimicrobial activity, which makes it a promising candidate for the development of new antibiotics. However, one of the limitations of this compound is its limited solubility in aqueous solutions, which can make it difficult to work with in certain laboratory settings.

Future Directions

There are several future directions for research on N-[(4-methyl-1,2,4-triazol-3-yl)methyl]-4-phenoxypyridine-2-carboxamide. One area of focus is the development of new formulations and delivery methods that can improve the solubility and bioavailability of this compound. Another area of research is the exploration of its potential therapeutic applications in the treatment of other conditions, such as cancer and neurodegenerative diseases.
In conclusion, N-[(4-methyl-1,2,4-triazol-3-yl)methyl]-4-phenoxypyridine-2-carboxamide is a promising compound with a range of potential therapeutic applications. Its unique chemical properties and broad-spectrum antimicrobial activity make it an attractive candidate for drug development, and ongoing research is exploring its potential in other areas of medicine.

Synthesis Methods

The synthesis of N-[(4-methyl-1,2,4-triazol-3-yl)methyl]-4-phenoxypyridine-2-carboxamide involves a multi-step process that requires specialized knowledge and equipment. The first step involves the preparation of 4-phenoxypyridine-2-carboxylic acid, which is then reacted with thionyl chloride to form the corresponding acid chloride. The acid chloride is then reacted with N-(4-methyl-1,2,4-triazol-3-yl)methylamine to form the final product.

Scientific Research Applications

N-[(4-methyl-1,2,4-triazol-3-yl)methyl]-4-phenoxypyridine-2-carboxamide has been the subject of numerous scientific studies due to its potential therapeutic applications. This compound has been shown to exhibit antimicrobial activity against a range of bacterial and fungal pathogens, making it a promising candidate for the development of new antibiotics.